2-[(2-Fluorophenyl)methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[(2-fluorophenyl)methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C13H9FN2O/c14-12-4-2-1-3-11(12)9-17-13-7-10(8-15)5-6-16-13/h1-7H,9H2
• InChI Key: WAJFKNWYGYLONV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=NC=CC(=C2)C#N)F
• Molecular Formula: C13H9FN2O
• Molecular Weight: 228.22 g/mol
• CAS No.: 1411715-51-9

Description

2-[(2-Fluorophenyl)methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C13H9FN2O and its molecular weight is 228.226. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural analysis of pyridine derivatives, revealing insights into their molecular structure and properties. For instance, the synthesis and spectroscopic analysis of various pyridine derivatives have been reported, with studies including X-ray and spectroscopic analysis to determine structural differences and supramolecular structures featuring hydrogen bonds and solvent effects on absorption spectra. Such research underscores the importance of pyridine derivatives in understanding molecular interactions and designing compounds with desired properties (Tranfić et al., 2011) (Cetina et al., 2010).

Corrosion Inhibition

Pyridine derivatives have been studied for their corrosion inhibition effects. For example, the corrosion inhibition of mild steel in hydrochloric acid by certain pyridine derivatives has been investigated, demonstrating their potential as effective corrosion inhibitors. This research is crucial for developing new materials and coatings that protect against corrosion in industrial applications (Ansari et al., 2015).

Antimicrobial Activity

The synthesis of novel Schiff bases using pyridine derivatives and their evaluation for antimicrobial activity highlight the potential of these compounds in developing new antimicrobial agents. Such studies are essential for advancing in the field of medicinal chemistry, especially in the search for new treatments for bacterial and fungal infections (Puthran et al., 2019).

Fluorescence and Photophysical Properties

Pyridine derivatives have been explored for their photophysical properties, including fluorescence. Research into the synthesis, characterization, and evaluation of pyridine compounds as fluorophores in solution and solid state provides valuable insights into designing fluorescent materials for applications in sensing, imaging, and optical devices (Hagimori et al., 2019).